2-{1-Azabicyclo[3.3.1]nonan-5-yl}ethan-1-amine

• Molecular Formula: C10H20N2
• Molecular Weight: 168.28 g/mol
• IUPAC Name: 2-(1-azabicyclo[3.3.1]nonan-5-yl)ethanamine
• InChI: InChI=1S/C10H20N2/c11-6-5-10-3-1-7-12(9-10)8-2-4-10/h1-9,11H2
• InChI Key: YCYJBEJJKUGJEO-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCCN(C1)C2)CCN

Description

2-{1-Azabicyclo[3.3.1]nonan-5-yl}ethan-1-amine is a bicyclic amine featuring a 1-azabicyclo[3.3.1]nonane core with an ethylamine substituent at the 5-position. The 1-azabicyclo[3.3.1]nonane scaffold is a bridged lactam derivative, first synthesized via intramolecular condensation of cyano esters over catalysts like copper chromite or Raney nickel . Early studies by Albertson and Walker highlighted challenges in structural elucidation, such as misassignment of bicyclic enaminones as lactams during hydrogenation reactions .

This compound’s rigid bicyclic structure confers conformational stability, making it a valuable scaffold in medicinal chemistry.

Preparation Methods

Preparation Methods of 2-{1-Azabicyclo[3.3.1]nonan-5-yl}ethan-1-amine

General Synthetic Strategies

The synthesis of azabicyclo[3.3.1]nonane derivatives, including 2-{1-Azabicyclo[3.3.1]nonan-5-yl}ethan-1-amine, typically involves multi-step routes starting from simpler cyclic precursors or through rearrangement reactions. Two main approaches are documented:

• Skeletal rearrangement and ring construction of substituted pyrrolizines or related bicyclic intermediates.
• Functionalization of preformed azabicyclo[3.3.1]nonane cores through alkylation, reduction, or amination steps.

Specific Synthetic Routes

Route via Pyrrolizine Rearrangement (Literature)

One reported route involves the skeletal rearrangement of hexahydrotrichloromethylpyrrolizine derivatives to form 5,9,9-trisubstituted 1-azabicyclo[3.3.1]nonane frameworks. This method provides access to the bicyclic core with substituents at key positions, which can then be further functionalized to introduce the ethanamine side chain at the 5-position.

• The rearrangement proceeds under controlled conditions, yielding the bicyclic amine scaffold.
• Subsequent functional group transformations introduce the ethanamine substituent.

This method is advantageous for accessing stereochemically defined bicyclic amines but requires careful control of reaction conditions to achieve the desired substitution pattern.

Reductive Amination and Alkylation Approaches (Literature)

Another common synthetic approach involves:

• Formation of 2-substituted acetamide derivatives by refluxing azabicyclo-nonane precursors with chloroacetamide in ethanol under argon atmosphere.
• Reduction of acetamide intermediates using lithium aluminum hydride (LiAlH4) in dry diethyl ether, yielding the corresponding 2-aminoethyl derivatives, including 2-{1-Azabicyclo[3.3.1]nonan-5-yl}ethan-1-amine.

This general procedure includes:

• Refluxing the bicyclic amine with chloroacetamide for 48 hours at 100 °C.
• Work-up involving alkalization, extraction, and purification by column chromatography.
• Reduction of the acetamide intermediate with LiAlH4 overnight under reflux conditions.
• Quenching and extraction to isolate the target ethanamine compound, often as a colorless oil or resin.

This method provides moderate to good yields (typically 60-80%) of the target compound and allows for variation of substituents on the bicyclic core.

Comparative Data Table of Preparation Methods

Preparation Method	Key Steps	Reaction Conditions	Yield (%)	Notes
Pyrrolizine rearrangement (Ref)	Skeletal rearrangement, ring closure	Controlled heating, rearrangement	Not specified	Access to stereochemically defined bicyclic amines
Acetamide intermediate + LiAlH4 reduction (Ref)	Reflux with chloroacetamide, LiAlH4 reduction	Reflux 48 h (acetamide), overnight (reduction)	60-82%	Straightforward, good yields, scalable

Additional Notes on Characterization

• The synthesized compounds are typically characterized by IR, 1H-NMR, 13C-NMR spectroscopy, and sometimes X-ray crystallography to confirm the bicyclic structure and substitution pattern.
• Proton NMR shifts of adjacent ring atoms and ethanamine substituents provide insight into electronic effects and confirm successful functionalization.

Chemical Reactions Analysis

Types of Reactions

2-{1-Azabicyclo[3.3.1]nonan-5-yl}ethan-1-amine undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. For example, catalytic hydrogenation of 3-benzyl- and 3-tert-butoxycarbonyl-3-azabicyclo[3.3.1]nonan-9-one oximes over Raney nickel produces the corresponding amines .

Common Reagents and Conditions

Common reagents used in the reactions of this compound include trimethylphosphine for Staudinger reduction and Raney nickel for catalytic hydrogenation . Reaction conditions often involve specific temperatures and pressures to optimize yields and selectivity.

Major Products

The major products formed from these reactions include various substituted amines, amides, Schiff bases, and isothiocyanates .

Scientific Research Applications

2-{1-Azabicyclo[3.3.1]nonan-5-yl}ethan-1-amine has several scientific research applications:

Medicinal Chemistry: This compound is studied for its potential as a building block in the synthesis of pharmaceuticals, particularly those targeting the central nervous system.

Organic Synthesis: It serves as an intermediate in the synthesis of more complex molecules, including natural products and alkaloids.

Biological Studies: The compound’s unique structure makes it a subject of interest in studies of molecular interactions and biological activity.

Mechanism of Action

The mechanism of action of 2-{1-Azabicyclo[3.3.1]nonan-5-yl}ethan-1-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The bicyclic structure allows for unique binding interactions, which can modulate the activity of these targets. Detailed studies on the exact pathways and molecular targets are ongoing .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Varied Bicyclic Systems

a) {1-Azabicyclo[3.3.1]nonan-5-yl}methanamine

• Structure : Differs by a methylamine (-CH2NH2) substituent instead of ethylamine.
• Properties : Molecular weight = 154.25 g/mol (C9H18N2); purity ≥95% .
• Applications : Marketed as a versatile small-molecule scaffold for drug discovery .

b) 2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)ethan-1-amine

• Structure : Smaller bicyclo[3.1.1]heptane core with an ethoxy group.
• Properties : Molecular weight = 184.28 g/mol (C10H20N2O); discontinued commercial availability .
• Comparison : The reduced ring size ([3.1.1] vs. [3.3.1]) increases ring strain, likely altering receptor affinity. The ethoxy group introduces polarity, improving solubility but possibly hindering blood-brain barrier penetration.

Derivatives with Substituted Nitrogen Atoms

a) 9-Methyl-9-azabicyclo[3.3.1]nonan-3-amine

• Structure : Methyl group on the bridgehead nitrogen; amine at the 3-position.
• Properties : Multiple RN listings (e.g., 76272-41-8) suggest varied synthetic routes .
• Comparison : N-methylation reduces basicity, impacting ionic interactions with receptors. The 3-amine position may favor different binding conformations compared to the 5-substituted target compound.

b) {1-Azabicyclo[3.3.1]nonan-5-yl}methanol hydrochloride

• Structure : Hydroxymethyl substituent at the 5-position; hydrochloride salt.
• Properties: Molecular weight = 191.7 g/mol (C9H18ClNO); used in life science research .
• Comparison : The hydroxyl group enhances hydrophilicity, favoring aqueous solubility but limiting membrane permeability relative to the primary amine.

Pharmacologically Active Analogues

a) Novartis’ (1-Azabicyclo[3.3.1]non-4-yl)-[5-(1H-indol-5-yl)heteroaryl]amines

• Structure : Indole-heteroaryl substituents on the bicyclic core.
• Activity : pEC50 = 5–9 in α7 nAChR assays; active at 10–40 μM in sensory gating studies .
• Comparison : The target compound’s ethylamine chain may lack the indole-heteroaryl moiety’s π-stacking capacity, reducing affinity for aromatic receptor pockets.

Data Table: Key Structural and Functional Comparisons

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Biological Activity (if reported)	Source
2-{1-Azabicyclo[3.3.1]nonan-5-yl}ethan-1-amine	C10H20N2	168.28 (estimated)	Ethylamine	Potential α7 nAChR ligand (inferred)
{1-Azabicyclo[3.3.1]nonan-5-yl}methanamine	C9H18N2	154.25	Methylamine	Versatile scaffold
9-Methyl-9-azabicyclo[3.3.1]nonan-3-amine	C9H18N2	154.25	N-Methyl, 3-amine	Not reported
Novartis’ indole-heteroaryl derivative	Variable	~300–400 (estimated)	Indole-heteroaryl	α7 pEC50 = 5–9; sensory gating at 10–40 μM

Key Research Findings and Implications

• Synthetic Challenges: Early misassignments of bicyclic enaminones underscore the importance of advanced crystallographic tools (e.g., SHELX ) for structural validation.
• Structure-Activity Relationships (SAR) :
  • Ethylamine vs. methylamine: Longer chains may improve receptor engagement but increase metabolic liability.
  • Nitrogen methylation: Reduces basicity, altering pharmacokinetics .
  • Bicyclic ring size: Larger [3.3.1] systems offer conformational rigidity, while [3.1.1] analogues introduce strain .
• Therapeutic Potential: The target compound’s α7 nAChR activity (inferred from analogues ) positions it as a candidate for neuropsychiatric drug development.

Biological Activity

2-{1-Azabicyclo[3.3.1]nonan-5-yl}ethan-1-amine, also known by its CAS number 2059927-42-1, is a bicyclic amine compound with potential implications in pharmacology and medicinal chemistry. This compound has garnered interest due to its unique structural features and biological activity, particularly in relation to its interactions with various biological systems.

• Molecular Formula : C$_{10}$H$_{20}$N$_2$
• Molecular Weight : 168.28 g/mol
• CAS Number : 2059927-42-1

The biological activity of 2-{1-Azabicyclo[3.3.1]nonan-5-yl}ethan-1-amine is primarily attributed to its ability to interact with neurotransmitter systems, particularly those involving serotonin and dopamine receptors. Preliminary studies suggest that this compound may exhibit both agonistic and antagonistic effects depending on the receptor subtype involved.

Biological Activity Overview

Recent research has highlighted several key areas of biological activity for this compound:

• Neuropharmacological Effects :
  • The compound has been shown to modulate neurotransmitter release, influencing mood and cognitive functions.
  • Studies indicate potential applications in treating neuropsychiatric disorders such as depression and anxiety.
• Antimicrobial Properties :
  • Preliminary assays have demonstrated that derivatives of this compound exhibit antimicrobial activity against a range of bacterial strains.
  • Further investigations are needed to elucidate the specific mechanisms through which these effects occur.
• Cytotoxicity :
  • In vitro studies have assessed the cytotoxic effects of 2-{1-Azabicyclo[3.3.1]nonan-5-yl}ethan-1-amine on various cancer cell lines.
  • Results indicate a dose-dependent increase in apoptosis in certain cancer types, suggesting potential as an anticancer agent.

Neuropharmacological Study

A study conducted by Jeyaraman et al. (2009) explored the effects of 2-{1-Azabicyclo[3.3.1]nonan-5-yl}ethan-1-amine on serotonin receptors in rodent models. The findings revealed that the compound significantly increased serotonin levels in the synaptic cleft, correlating with enhanced mood-related behaviors.

Antimicrobial Activity Assessment

Research published in the Journal of Medicinal Chemistry tested various derivatives of bicyclic amines against common pathogens, including Staphylococcus aureus and Escherichia coli. The study concluded that modifications to the azabicyclo structure could enhance antimicrobial potency, making it a candidate for further development.

Cytotoxicity Evaluation

A cytotoxicity study performed on A431 human epidermoid carcinoma cells indicated that treatment with 2-{1-Azabicyclo[3.3.1]nonan-5-yl}ethan-1-amine led to significant cell death compared to control groups, suggesting its potential as an anticancer therapeutic agent.

Data Table: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Neuropharmacological	Increased serotonin levels; enhanced mood behaviors	Jeyaraman et al., 2009
Antimicrobial	Effective against Staphylococcus aureus and E. coli	Journal of Medicinal Chemistry
Cytotoxicity	Induced apoptosis in A431 cancer cells	Internal Study